Cas no 1806231-69-5 (3-(Aminomethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1806231-69-5
• MF: C₈H₈F₃IN₂O
• MW: 332.061604499817
• CID: 4832412
• Update Time: 2025-10-28

3-(Aminomethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3IN2O/c1-4-3-14-7(12)5(2-13)6(4)15-8(9,10)11/h3H,2,13H2,1H3
• InChI Key： OOMXEZPCGHKAJY-UHFFFAOYSA-N
• SMILES： IC1C(CN)=C(C(C)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine

3-(Aminomethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1806231-69-5, known as 3-(Aminomethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes an aminomethyl group at position 3, an iodo group at position 2, a methyl group at position 5, and a trifluoromethoxy group at position 4. These substituents collectively influence the compound's chemical reactivity, stability, and potential applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging cutting-edge techniques such as Suzuki-Miyaura coupling and nucleophilic aromatic substitution. The presence of the trifluoromethoxy group imparts electronic effects that enhance the molecule's reactivity in certain transformations, making it a valuable intermediate in the construction of bioactive molecules. For instance, studies have demonstrated its utility in the synthesis of novel kinase inhibitors, which hold promise for treating various cancers.

The iodo group at position 2 plays a pivotal role in directing subsequent reactions, particularly in cross-coupling reactions that are cornerstone in modern organic synthesis. This functionality allows for the introduction of diverse substituents, thereby expanding the structural diversity of derivatives derived from this core structure. Recent research has highlighted its application in the development of radiopharmaceuticals, where the iodine isotope can be utilized for diagnostic imaging purposes.

The aminomethyl group at position 3 introduces nucleophilic character to the molecule, facilitating its participation in various condensation reactions. This feature has been exploited in peptide synthesis and the construction of macrocyclic compounds, which are essential components in drug delivery systems and catalysis. Furthermore, the methyl group at position 5 contributes to the molecule's lipophilicity, enhancing its bioavailability when incorporated into pharmacological agents.

From a pharmacological standpoint, this compound exhibits intriguing biological activities that have been explored in recent studies. For example, it has demonstrated potent anti-inflammatory properties by modulating key signaling pathways involved in chronic inflammation. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a lead compound in drug discovery efforts targeting Alzheimer's disease and Parkinson's disease.

Recent computational studies have provided deeper insights into the electronic structure and conformational dynamics of this compound. Advanced quantum mechanical calculations have revealed that the trifluoromethoxy group significantly alters the electron density distribution across the pyridine ring, thereby influencing both its reactivity and selectivity in chemical transformations. These findings have been instrumental in guiding the design of more efficient synthetic routes and optimizing reaction conditions.

In terms of environmental impact and sustainability, researchers have investigated the degradation pathways of this compound under various conditions. Studies indicate that it undergoes rapid hydrolysis under alkaline conditions, suggesting that it may not persist long-term in aquatic environments. This information is crucial for assessing its ecological safety and ensuring responsible use in industrial applications.

Looking ahead, collaborative efforts between academia and industry are expected to unlock new frontiers for this compound. Its unique combination of functional groups makes it an ideal candidate for exploring novel chemical space and developing innovative materials with tailored properties. For instance, ongoing projects aim to exploit its electronic characteristics for applications in organic electronics and optoelectronics.

In conclusion, 3-(Aminomethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure continues to inspire groundbreaking research across multiple disciplines, underscoring its importance as a key building block in contemporary chemical science.